Cas no 1506432-44-5 (N-{4-(morpholin-4-yl)phenylmethyl}hydroxylamine)

• Product Name: N-{4-(morpholin-4-yl)phenylmethyl}hydroxylamine
• CAS No: 1506432-44-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6400577
• PubChem ID: 82684585
• Update Time: 2025-10-29

N-{4-(morpholin-4-yl)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{4-(morpholin-4-yl)phenylmethyl}hydroxylamine
• EN300-1841345
• N-{[4-(morpholin-4-yl)phenyl]methyl}hydroxylamine
• AKOS021002132
• 1506432-44-5

• Inchi： 1S/C11H16N2O2/c14-12-9-10-1-3-11(4-2-10)13-5-7-15-8-6-13/h1-4,12,14H,5-9H2
• InChI Key： BKVYUQJPGMPIPP-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(CNO)=CC=2)CC1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 44.7Ų

Additional information on N-{4-(morpholin-4-yl)phenylmethyl}hydroxylamine

N-{4-(Morpholin-4-yl)phenylmethyl}Hydroxylamine: A Comprehensive Overview

N-{4-(Morpholin-4-yl)phenylmethyl}hydroxylamine, also known by its CAS number 1506432-44-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a hydroxylamine group with a morpholine-substituted benzyl moiety. The hydroxylamine group, -NHOH, is a versatile functional group that plays a crucial role in various chemical reactions, including nucleophilic substitutions and reductions. The morpholine ring, on the other hand, introduces additional complexity and functionality to the molecule, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the potential of N-{4-(Morpholin-4-yl)phenylmethyl}hydroxylamine in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor for the synthesis of bioactive compounds, particularly in the context of drug discovery. For instance, its role as an intermediate in the synthesis of kinase inhibitors has been extensively investigated. These inhibitors are critical in targeting specific enzymes involved in cellular signaling pathways, making them promising candidates for treating various diseases, including cancer and inflammatory disorders.

The synthesis of N-{4-(Morpholin-4-yl)phenylmethyl}hydroxylamine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of an appropriate benzyl halide with hydroxylamine hydrochloride in the presence of a base. The morpholine substituent can be introduced through subsequent coupling reactions or by utilizing pre-functionalized starting materials. The optimization of these reaction conditions has been a focal point for chemists aiming to improve yield and purity.

In terms of physical properties, N-{4-(Morpholin-4-yl)phenylmethyl}hydroxylamine is known to exhibit good solubility in polar solvents such as water and methanol, which facilitates its use in various chemical transformations. Its stability under different storage conditions has also been evaluated, with results indicating that it remains stable at room temperature when protected from light and moisture.

The application of this compound extends beyond pharmaceuticals. It has been utilized as an intermediate in the synthesis of advanced materials, such as polymers and nanoparticles. For example, recent research has demonstrated its potential as a building block for constructing stimuli-responsive materials that can respond to external stimuli like pH or temperature changes. These materials hold promise for applications in drug delivery systems and sensors.

From an environmental perspective, the ecological impact of N-{4-(Morpholin-4-yl)phenylmethyl}hydroxylamine has been a topic of interest. Studies have shown that it undergoes biodegradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when properly managed. However, further research is needed to fully understand its environmental fate and potential toxicity to non-target organisms.

In conclusion, N-{4-(Morpholin-4-yl)phenylmethyl}hydroxylamine (CAS No: 1506432-44-5) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for chemists and pharmacologists alike. As ongoing research continues to uncover new avenues for its use, this compound is poised to play an increasingly important role in both academic and industrial settings.